4-(4-Bromophenoxy)benzoic acid

• IUPAC Name: 4-(4-bromophenoxy)benzoic acid
• InChI: InChI=1S/C13H9BrO3/c14-10-3-7-12(8-4-10)17-11-5-1-9(2-6-11)13(15)16/h1-8H,(H,15,16)
• InChI Key: GQZGWHFUVISZQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)OC2=CC=C(C=C2)Br
• Molecular Formula: C13H9BrO3
• DSSTOX Substance ID: DTXSID90400833
• Molecular Weight: 293.11 g/mol
• CAS RN: 21120-68-3

Description

4-(4-Bromophenoxy)benzoic acid is a compound that is structurally related to various bromobenzoic acid derivatives, which have been the subject of several studies due to their interesting chemical properties and potential applications. Although the specific compound is not directly studied in the provided papers, the related compounds that have been investigated offer insights into the chemical behavior that 4-(4-Bromophenoxy)benzoic acid might exhibit.

Synthesis Analysis

The synthesis of bromobenzoic acid derivatives often involves multiple steps, including halogenation, methylation, acylation, and other reactions. For instance, a series of liquid crystal intermediates, which could be structurally related to 4-(4-Bromophenoxy)benzoic acid, were synthesized from 4-phenylphenol through a sequence of reactions characterized by IR, ^1H NMR, and MS . Similarly, 4-octanoxy benzoic acid was synthesized using 1-bromooctane and methyl o-hydroxybenzoate . These methods could potentially be adapted for the synthesis of 4-(4-Bromophenoxy)benzoic acid by choosing appropriate starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of bromobenzoic acid derivatives is often characterized by various intermolecular interactions, such as hydrogen bonding, halogen bonding, and π-π interactions. For example, 4-bromo-3,5-di(methoxy)benzoic acid displays head-to-head dimeric units linked via type II Br...Br interactions, as well as Br...π and weak H-bonding interactions . These structural features are crucial for understanding the molecular geometry and potential reactivity of related compounds like 4-(4-Bromophenoxy)benzoic acid.

Chemical Reactions Analysis

Bromobenzoic acid derivatives can participate in various chemical reactions due to the presence of reactive functional groups. The bromine atom can be involved in electrophilic aromatic substitution reactions, while the carboxylic acid group can undergo condensation, esterification, and other typical organic transformations. The study of novel antioxidant bromophenols synthesized from benzoic acids suggests that these compounds can exhibit significant biological activities, such as enzyme inhibition . This indicates that 4-(4-Bromophenoxy)benzoic acid could also be a candidate for bioactivity studies.

Physical and Chemical Properties Analysis

The physical and chemical properties of bromobenzoic acid derivatives can be influenced by substituents and intermolecular interactions. Density functional theory (DFT) studies provide insights into various molecular parameters, such as ionization energy, hardness, electrophilicity, and reactivity descriptors . Solvation effects on these parameters have also been studied, which is important for understanding the behavior of these compounds in different environments. The vibrational analysis, molecular electrostatic potential surface, and HOMO-LUMO band gap are computed to gain a better understanding of the properties of these molecules . These analyses are relevant for predicting the behavior of 4-(4-Bromophenoxy)benzoic acid in various chemical contexts.

Scientific Research Applications

Enzymatic Synthesis Applications

The enzymatic synthesis of 4-OH-benzoic acid from phenol and CO2 using a Carboxylase enzyme represents a significant biotechnological application. This method offers a cost-effective, rapid, and straightforward approach for the phosphorylation of phenol (Aresta et al., 1998).

Molecular Structure Analysis

A detailed study of the molecular structure of 4-bromo-3-(methoxymethoxy) benzoic acid has been conducted. This research includes a vibrational assessment and the determination of various molecular reactivity descriptors, providing insights into the reactivity of the compound (Yadav et al., 2022).

Synthesis in Liquid Crystals

4-(4-Bromophenoxy)benzoic acid plays a role in the synthesis of liquid crystal intermediates. These intermediates are crucial in the development of ferroelectric and antiferroelectric liquid crystals, which have various industrial applications (Dou Qing, 2000).

Biodegradation Studies

The biodegradation and transport of bromoxynil and ioxynil herbicides, which are related to bromophenols and benzoic acids, have been investigated. This research contributes to understanding the environmental behavior and risk assessment of these compounds (Grass et al., 2000).

Polymer Synthesis

The homopolyester of 4-(4′-hydroxyphenoxy)benzoic acid (poly(4-HPBA)) has been developed for various applications. This research provides insights into the thermal stability and crystalline structures of these polymers (Kricheldorf & Döring, 1992).

Methanogenic Degradation

Studies on the methanogenic degradation of m-cresol have revealed the formation of 4-hydroxybenzoic acid, indicating a potential degradation pathway for bromophenols under methanogenic conditions (Londry & Fedorak, 1993).

Mechanism of Action

The mechanism of action of 4-(4-Bromophenoxy)benzoic acid is not mentioned in the search results. The compound’s biological activity, if any, would likely depend on its specific interactions with biological targets, which are not provided in the search results.

Safety and Hazards

4-(4-Bromophenoxy)benzoic acid is classified as Acute Tox. 4 Oral, Aquatic Acute 1, Eye Irrit. 2, and Skin Sens. 1. It is harmful if swallowed, may cause an allergic skin reaction, causes serious eye irritation, and is very toxic to aquatic life with long-lasting effects. It is recommended to avoid breathing dust, avoid contact with skin and eyes, and not to ingest.